junceellolide F
Overview
Description
junceellolide F is a natural product found in Junceella fragilis with data available.
Scientific Research Applications
Anti-Hepatitis B Virus Activities
Junceellolide F, a briarane-type diterpenoid, has been identified for its potential in treating Hepatitis B virus (HBV) infections. Studies have shown that compounds like this compound, isolated from gorgonian corals, exhibit inhibitory effects against HBV DNA replication. These compounds function as transcription inhibitors of cccDNA, a critical part of the HBV lifecycle, thereby offering a promising lead for new anti-HBV agents (Wu et al., 2020); (Li et al., 2020).
Structural Characterization and Analysis
Considerable research has been dedicated to understanding the structure of this compound. Extensive spectroscopic analysis, including single-crystal X-ray diffraction, has been employed to determine the structures and configurations of this compound and related compounds. These studies are crucial for understanding the biological activities and potential therapeutic applications of these compounds (Sung et al., 2000); (Zhou et al., 2014).
Potential for Anti-inflammatory and Cytotoxic Activities
Research has also explored the potential anti-inflammatory and cytotoxic activities of this compound and similar compounds. These studies are significant for the development of new therapeutic agents for various diseases, including cancer. However, it's important to note that the specific activities of this compound in these contexts may require further investigation (Liaw et al., 2008); (Shen et al., 2003).
properties
Molecular Formula |
C26H36O10 |
|---|---|
Molecular Weight |
508.6 g/mol |
IUPAC Name |
[(1S,2R,3S,4R,7S,8Z,12R,13S,14S,17R)-2,14-diacetyloxy-3-hydroxy-4,9,13-trimethyl-5-oxospiro[6-oxatricyclo[11.4.0.03,7]heptadec-8-ene-17,2'-oxirane]-12-yl] acetate |
InChI |
InChI=1S/C26H36O10/c1-13-7-8-18(33-15(3)27)24(6)19(34-16(4)28)9-10-25(12-32-25)21(24)22(35-17(5)29)26(31)14(2)23(30)36-20(26)11-13/h11,14,18-22,31H,7-10,12H2,1-6H3/b13-11-/t14-,18+,19-,20-,21+,22+,24-,25-,26-/m0/s1 |
InChI Key |
BBSUFGRORDMNJA-HPDGDCAUSA-N |
Isomeric SMILES |
C[C@H]1C(=O)O[C@@H]/2[C@@]1([C@@H]([C@@H]3[C@@]([C@@H](CC/C(=C2)/C)OC(=O)C)([C@H](CC[C@]34CO4)OC(=O)C)C)OC(=O)C)O |
Canonical SMILES |
CC1C(=O)OC2C1(C(C3C(C(CCC(=C2)C)OC(=O)C)(C(CCC34CO4)OC(=O)C)C)OC(=O)C)O |
synonyms |
junceellolide F |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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